Cas no 2034564-65-1 (N-(2-{2,3'-bithiophene-5-yl}ethyl)-2-bromobenzamide)

• Product Name: N-(2-{2,3'-bithiophene-5-yl}ethyl)-2-bromobenzamide
• CAS No: 2034564-65-1
• MF: C₁₇H₁₄BrNOS₂
• MW: 392.333160877228
• CID: 6076806
• PubChem ID: 119102130
• Update Time: 2025-06-14

N-(2-{2,3'-bithiophene-5-yl}ethyl)-2-bromobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{2,3'-bithiophene-5-yl}ethyl)-2-bromobenzamide
• 2034564-65-1
• F6520-1184
• AKOS026693537
• N-(2-([2,3'-bithiophen]-5-yl)ethyl)-2-bromobenzamide
• 2-bromo-N-[2-(5-thiophen-3-ylthiophen-2-yl)ethyl]benzamide
• N-(2-{[2,3'-bithiophene]-5-yl}ethyl)-2-bromobenzamide

• Inchi： 1S/C17H14BrNOS2/c18-15-4-2-1-3-14(15)17(20)19-9-7-13-5-6-16(22-13)12-8-10-21-11-12/h1-6,8,10-11H,7,9H2,(H,19,20)
• InChI Key： KTLCKRPDMQEZOX-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(NCCC1=CC=C(C2=CSC=C2)S1)=O

Computed Properties

• Exact Mass: 390.97002g/mol
• Monoisotopic Mass: 390.97002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 85.6Ų

Additional information on N-(2-{2,3'-bithiophene-5-yl}ethyl)-2-bromobenzamide

Comprehensive Overview of N-(2-{2,3'-bithiophene-5-yl}ethyl)-2-bromobenzamide (CAS No. 2034564-65-1)

In the realm of organic chemistry and pharmaceutical research, N-(2-{2,3'-bithiophene-5-yl}ethyl)-2-bromobenzamide (CAS No. 2034564-65-1) has emerged as a compound of significant interest. This molecule, characterized by its unique bithiophene and bromobenzamide moieties, is widely studied for its potential applications in material science, drug discovery, and agrochemical development. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance its biological activity or physical properties.

The compound's CAS number 2034564-65-1 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Its 2,3'-bithiophene core is a notable feature, as thiophene derivatives are renowned for their electron-rich properties, making them valuable in organic electronics such as OLEDs and photovoltaic cells. Meanwhile, the 2-bromobenzamide segment introduces halogen bonding capabilities, which are pivotal in medicinal chemistry for target-specific interactions.

Recent trends in scientific literature highlight growing curiosity about N-(2-{2,3'-bithiophene-5-yl}ethyl)-2-bromobenzamide in the context of AI-driven drug design and green chemistry. Questions like "How does bromobenzamide improve drug bioavailability?" or "What are the synthetic routes for bithiophene derivatives?" frequently appear in search engines, reflecting the compound's relevance. Its potential role in sustainable agrochemicals also aligns with global efforts to reduce environmental impact, a topic gaining traction among researchers and policymakers alike.

From a synthetic perspective, the compound's ethyl linker between the bithiophene and benzamide groups offers flexibility for further functionalization. This adaptability is crucial for optimizing properties such as solubility or binding affinity, addressing common challenges in small-molecule therapeutics. Laboratories often employ cross-coupling reactions or palladium-catalyzed methods to construct similar frameworks, techniques frequently searched by synthetic chemists.

In material science, the π-conjugated system of the bithiophene unit in CAS 2034564-65-1 contributes to charge transport properties, sparking interest in organic semiconductors. With the rise of wearable electronics and flexible displays, queries about "thiophene-based conductive materials" have surged, positioning this compound as a candidate for next-generation devices. Its thermal stability and film-forming abilities further enhance its appeal for industrial applications.

Quality control and analytical characterization of N-(2-{2,3'-bithiophene-5-yl}ethyl)-2-bromobenzamide rely heavily on techniques like HPLC, NMR, and mass spectrometry, topics consistently ranking high in academic search queries. The bromine atom's distinct isotopic pattern aids in mass spectral identification, while the aromatic protons provide clear signals in ¹H-NMR, making it a practical example for teaching spectral interpretation.

As regulatory landscapes evolve, particularly in REACH compliance and pharmaceutical impurities guidelines, the precise documentation of CAS 2034564-65-1 becomes indispensable. Its well-defined structure mitigates risks of byproduct formation during synthesis, a concern often raised in forums discussing scale-up challenges in fine chemical production.

Looking ahead, the integration of machine learning in predicting the properties of bithiophene-benzamide hybrids like this compound opens new avenues for accelerated discovery. Searches for "QSAR modeling of halogenated compounds" or "thiophene toxicity prediction" underscore the intersection of computational tools and experimental chemistry, where this molecule serves as a valuable case study.